
Essential Safety and Operational Guide for
Handling AT791

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AT791

Cat. No.: B15614096 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

AT791, a potent and orally bioavailable Toll-like receptor 7 (TLR7) and Toll-like receptor 9

(TLR9) inhibitor. Adherence to these procedures is essential for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
AT791 is classified as a toxic compound and is a moderate to severe irritant to the skin and

eyes.[1] Handling should be restricted to personnel trained in the safe management of potent

active pharmaceutical ingredients.[1]
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Parameter Value Source

CAS Number 1219962-49-8 [1][2][3][4][5]

Molecular Formula C23H31N3O3 [1][2][5]

Molecular Weight 397.51 g/mol [2][5]

Hazard Description
Toxic; Moderate to severe skin

and eye irritant
[1]

Solubility in DMSO ≥ 80 mg/mL (≥ 201.25 mM) [5]

Storage (Solid) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year [5]

Recommended Personal Protective Equipment (PPE)

A comprehensive assessment of potential exposure should be conducted before handling

AT791. The following PPE is mandatory:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In case of potential aerosolization or handling of large quantities of

the solid compound, a properly fitted respirator is recommended. All handling of the solid

form should be performed in a certified chemical fume hood.

Experimental Protocols: Safe Handling and Disposal
A. Preparation of Stock Solutions

AT791 is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.

Preparation: All manipulations involving the solid form of AT791 must be conducted in a

chemical fume hood.
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Weighing: Carefully weigh the desired amount of AT791 powder using an analytical balance

within the fume hood.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

AT791 powder. To aid dissolution, gentle vortexing or sonication may be applied.

Storage: Store the stock solution at -80°C in tightly sealed, clearly labeled vials. To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into single-use

volumes.

B. Disposal Plan

As a potent small molecule inhibitor, all waste contaminated with AT791 must be treated as

hazardous chemical waste.

Liquid Waste:

Collect all solutions containing AT791 (including unused stock and working solutions, and

the first rinse of any container) in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container label should include "Hazardous Waste" and the full chemical name

"AT791".

Store the liquid waste container in a designated, secure, and well-ventilated area,

segregated from incompatible chemicals.

Solid Waste:

Dispose of all materials that have come into contact with AT791, such as pipette tips,

tubes, gloves, and weighing paper, in a dedicated, clearly labeled hazardous solid waste

container.

Do not mix this waste with non-hazardous laboratory trash.

Decontamination:
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Wipe down all surfaces and equipment that may have come into contact with AT791 with

an appropriate laboratory disinfectant. Dispose of the cleaning materials as hazardous

solid waste.

Waste Pickup:

Follow your institution's established procedures for the collection and disposal of

hazardous chemical waste. Do not dispose of any AT791-contaminated waste down the

drain or in the regular trash.

Visualized Workflows and Pathways
Safe Handling Workflow for AT791
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Safe Handling Workflow for AT791
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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